Cas no 1955519-16-0 (1H-Indene-4-carboxylic acid, 6-ethyl-2,3,3a,6,7,7a-hexahydro-1-oxo-)

• Product Name: 1H-Indene-4-carboxylic acid, 6-ethyl-2,3,3a,6,7,7a-hexahydro-1-oxo-
• CAS No: 1955519-16-0
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 5241715
• PubChem ID: 13676357
• Update Time: 2026-03-08

1H-Indene-4-carboxylic acid, 6-ethyl-2,3,3a,6,7,7a-hexahydro-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-4-carboxylic acid, 6-ethyl-2,3,3a,6,7,7a-hexahydro-1-oxo-
• 6-ethyl-1-oxo-2,3,3a,6,7,7a-hexahydro-1H-indene-4-carboxylic acid
• EN300-296300
• 6-ethyl-1-oxo-2,3,3a,6,7,7a-hexahydro-1H-indene-4-carboxylicacid
• 1955519-16-0

• Inchi： 1S/C12H16O3/c1-2-7-5-9-8(3-4-11(9)13)10(6-7)12(14)15/h6-9H,2-5H2,1H3,(H,14,15)
• InChI Key： ONMAUQRMJXNSCG-UHFFFAOYSA-N
• SMILES： C1(=O)C2C(C(C(O)=O)=CC(CC)C2)CC1

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1H-Indene-4-carboxylic acid, 6-ethyl-2,3,3a,6,7,7a-hexahydro-1-oxo-

Recent Advances in the Study of 1H-Indene-4-carboxylic acid, 6-ethyl-2,3,3a,6,7,7a-hexahydro-1-oxo- (CAS: 1955519-16-0)

The compound 1H-Indene-4-carboxylic acid, 6-ethyl-2,3,3a,6,7,7a-hexahydro-1-oxo- (CAS: 1955519-16-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indene scaffold and carboxylic acid functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and potential as a lead compound in drug discovery.

One of the key areas of research has been the synthesis and structural characterization of 1H-Indene-4-carboxylic acid derivatives. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route for this compound, highlighting its scalability and efficiency. The researchers employed a multi-step synthesis involving cyclization and oxidation reactions, yielding the target compound with high purity and yield. Structural elucidation was performed using NMR spectroscopy and X-ray crystallography, confirming the stereochemistry and molecular conformation of the compound.

In terms of biological activity, recent investigations have explored the compound's potential as an inhibitor of specific enzymatic targets. For instance, a preprint article on bioRxiv (2024) reported that 1H-Indene-4-carboxylic acid derivatives exhibit potent inhibitory effects against a class of inflammatory enzymes, such as cyclooxygenase-2 (COX-2). The study demonstrated that the compound's unique structural features, including the hexahydroindene core and the carboxylic acid moiety, contribute to its high binding affinity and selectivity. These findings suggest its potential application in the development of anti-inflammatory agents.

Another significant advancement is the exploration of this compound's role in cancer therapeutics. A recent study in the European Journal of Medicinal Chemistry (2023) investigated the antiproliferative effects of 1H-Indene-4-carboxylic acid derivatives on various cancer cell lines. The results indicated that these compounds induce apoptosis and cell cycle arrest, particularly in breast and lung cancer cells. Mechanistic studies revealed that the compound modulates key signaling pathways, including the PI3K/AKT and MAPK cascades, highlighting its multifaceted mode of action.

Despite these promising findings, challenges remain in the development of 1H-Indene-4-carboxylic acid derivatives as viable drug candidates. Issues such as pharmacokinetic properties, metabolic stability, and toxicity profiles need to be addressed in future studies. However, the compound's structural versatility and demonstrated biological activities make it a compelling subject for further research. Ongoing efforts are focused on optimizing its pharmacophore and exploring its therapeutic potential in other disease areas, such as neurodegenerative disorders and infectious diseases.

In conclusion, the recent studies on 1H-Indene-4-carboxylic acid, 6-ethyl-2,3,3a,6,7,7a-hexahydro-1-oxo- (CAS: 1955519-16-0) underscore its significance in chemical biology and drug discovery. The compound's unique structural features and diverse biological activities position it as a promising candidate for further development. Future research should aim to address the existing challenges and expand the scope of its therapeutic applications, paving the way for novel treatments in various medical fields.